Cas no 2223055-94-3 (4-Bromo-2-(piperidino-d10)-thiazole-5-boronic acid pinacol ester)

• Product Name: 4-Bromo-2-(piperidino-d10)-thiazole-5-boronic acid pinacol ester
• CAS No: 2223055-94-3
• MF: C₁₄H₂₂BBrN₂O₂S
• MW: 383.178298473358
• CID: 6810766
• PubChem ID: 133553769
• Update Time: 2025-03-03

4-Bromo-2-(piperidino-d10)-thiazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• CS-19634
• 2223055-94-3
• 4-Bromo-2-(piperidino-d10)-thiazole-5-boronic acid pinacol ester

• Inchi： 1S/C14H22BBrN2O2S/c1-13(2)14(3,4)20-15(19-13)10-11(16)17-12(21-10)18-8-6-5-7-9-18/h5-9H2,1-4H3/i5D2,6D2,7D2,8D2,9D2
• InChI Key： XQMFNUBWHCLAKA-WCSVREFTSA-N
• SMILES： BrC1=C(B2OC(C)(C)C(C)(C)O2)SC(=N1)N1C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 382.13061Da
• Monoisotopic Mass: 382.13061Da
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų